Cas no 1805456-81-8 (5-Cyano-2-methoxy-4-methylbenzoic acid)

• Product Name: 5-Cyano-2-methoxy-4-methylbenzoic acid
• CAS No: 1805456-81-8
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 5004107
• Update Time: 2025-06-08

5-Cyano-2-methoxy-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-methoxy-4-methylbenzoic acid

• Inchi： 1S/C10H9NO3/c1-6-3-9(14-2)8(10(12)13)4-7(6)5-11/h3-4H,1-2H3,(H,12,13)
• InChI Key： UEDZKJALFGHDEL-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C(C#N)=CC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 1.5
• Topological Polar Surface Area: 70.3

Additional information on 5-Cyano-2-methoxy-4-methylbenzoic acid

5-Cyano-2-methoxy-4-methylbenzoic Acid (CAS No. 1805456-81-8): A Comprehensive Overview

5-Cyano-2-methoxy-4-methylbenzoic acid (CAS No. 1805456-81-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, holds potential applications in various areas, including pharmaceuticals, agrochemicals, and advanced materials. This article provides a detailed overview of the chemical properties, synthesis methods, and potential applications of 5-Cyano-2-methoxy-4-methylbenzoic acid.

Chemical Structure and Properties

The molecular formula of 5-Cyano-2-methoxy-4-methylbenzoic acid is C₁₁H₉NO₃, with a molecular weight of approximately 203.19 g/mol. The compound features a benzene ring substituted with a cyano group at the 5-position, a methoxy group at the 2-position, and a methyl group at the 4-position. The presence of these functional groups imparts unique chemical properties to the molecule, making it an interesting candidate for various chemical reactions and applications.

The cyano group (-CN) is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the molecule. The methoxy group (-OCH₃) is an electron-donating group that can enhance the electron density on the benzene ring, while the methyl group (-CH₃) provides steric hindrance and additional electron-donating effects. These combined effects result in a molecule with high chemical stability and reactivity in specific conditions.

Synthesis Methods

The synthesis of 5-Cyano-2-methoxy-4-methylbenzoic acid can be achieved through various routes, depending on the availability of starting materials and the desired yield and purity. One common method involves the reaction of 2-methoxy-4-methylbenzaldehyde with cyanoacetic acid in the presence of a base such as potassium hydroxide (KOH). This reaction typically proceeds via a Knoevenagel condensation followed by an intramolecular cyclization to form the desired product.

An alternative approach involves the nitration of 2-methoxy-4-methylbenzoic acid followed by reduction to form the corresponding aniline derivative. The aniline derivative can then be nitrated again and subsequently reduced to form the cyano group. This multi-step process allows for fine control over the substitution pattern and can be optimized for large-scale production.

Potential Applications

Pharmaceuticals: One of the most promising applications of 5-Cyano-2-methoxy-4-methylbenzoic acid is in the development of new pharmaceuticals. Recent studies have shown that compounds with similar structural features exhibit potent biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, derivatives of this compound have been investigated for their ability to inhibit specific enzymes involved in inflammatory pathways, making them potential candidates for treating inflammatory diseases.

In cancer research, compounds with cyano groups have been shown to exhibit selective cytotoxicity against various cancer cell lines. The presence of methoxy and methyl groups can enhance these properties by modulating the lipophilicity and solubility of the molecule, thereby improving its bioavailability and therapeutic efficacy.

Agrochemicals: In addition to pharmaceutical applications, 5-Cyano-2-methoxy-4-methylbenzoic acid has potential uses in agrochemicals. Compounds with similar structures have been found to possess herbicidal and fungicidal activities. The unique combination of functional groups in this molecule can provide enhanced selectivity and efficacy against target pests while minimizing environmental impact.

Advanced Materials: The chemical structure of 5-Cyano-2-methoxy-4-methylbenzoic acid also makes it a valuable building block for advanced materials. For example, it can be used as a monomer in polymer synthesis to create polymers with specific physical and chemical properties. These polymers may find applications in areas such as coatings, adhesives, and electronic materials.

Clinical Trials and Research Studies

Ongoing research into 5-Cyano-2-methoxy-4-methylbenzoic acid is focused on elucidating its biological mechanisms and optimizing its therapeutic potential. Several clinical trials are currently underway to evaluate its safety and efficacy in treating various conditions. For instance, preclinical studies have demonstrated that derivatives of this compound can effectively inhibit tumor growth in animal models without significant toxicity.

In addition to clinical trials, fundamental research is being conducted to understand the molecular interactions of this compound with biological targets. Techniques such as X-ray crystallography and computational modeling are being employed to gain insights into its binding modes and mechanisms of action. These studies are crucial for rational drug design and optimization.

Safety Considerations

Safety is a critical aspect when dealing with any chemical compound, especially those intended for pharmaceutical or industrial use. While no specific safety concerns have been reported for 5-Cyano-2-methoxy-4-methylbenzoic acid, it is essential to handle it with appropriate precautions as per standard laboratory practices. This includes wearing personal protective equipment (PPE), working in well-ventilated areas, and following proper disposal procedures.

To ensure safe handling and storage, it is recommended to consult material safety data sheets (MSDS) provided by suppliers or manufacturers. Additionally, regulatory guidelines from organizations such as OSHA (Occupational Safety and Health Administration) should be followed to minimize risks associated with handling this compound.

Conclusion

5-Cyano-2-methoxy-4-methylbenzoic acid (CAS No. 1805456-81-8) is a multifaceted organic compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and advanced materials. Its unique chemical structure provides a foundation for developing novel compounds with diverse biological activities and physical properties. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its therapeutic potential.